molecular formula C10H10O2S B8396611 5,7-Dimethoxy-1-benzothiophene

5,7-Dimethoxy-1-benzothiophene

Cat. No.: B8396611
M. Wt: 194.25 g/mol
InChI Key: CJHWGLBDSDKVIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,7-Dimethoxy-1-benzothiophene is a useful research compound. Its molecular formula is C10H10O2S and its molecular weight is 194.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10O2S

Molecular Weight

194.25 g/mol

IUPAC Name

5,7-dimethoxy-1-benzothiophene

InChI

InChI=1S/C10H10O2S/c1-11-8-5-7-3-4-13-10(7)9(6-8)12-2/h3-6H,1-2H3

InChI Key

CJHWGLBDSDKVIH-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C2C(=C1)C=CS2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-benzothiophene-5,7-diol (1.16 g, 6.98 mmol) in acetone (20 ml) under argon were added potassium carbonate (2.89 g, 20.9 mmol) and iodomethane (912 μl, 14.6 mmol). The resulting mixture was stirred under reflux for 18 h. After cooling to rt, the mixture was treated with a 7 M solution of ammonia in methanol (10 ml) for 30 min and then adsorbed on silica gel. Purification by column chromatography over silica gel (cyclohexane/ethyl acetate 40:1) afforded 0.52 g (32% of th.) of the title compound.
Name
1-benzothiophene-5,7-diol
Quantity
1.16 g
Type
reactant
Reaction Step One
Quantity
2.89 g
Type
reactant
Reaction Step One
Quantity
912 μL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two

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